BENGHE Foundational & Exploratory

Check Availability & Pricing

Me-Tet-PEG8-Maleimide molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Me-Tet-PEG8-Maleimide

Cat. No.: B15137576

An In-depth Technical Guide to Me-Tet-PEG8-Maleimide

This guide provides detailed information on the physicochemical properties and a generalized
experimental workflow for the application of Me-Tet-PEG8-Maleimide, a heterobifunctional
crosslinker essential in the fields of bioconjugation and drug development.

Core Properties of Me-Tet-PEG8-Maleimide

Me-Tet-PEG8-Maleimide is a valuable tool for researchers, featuring a methyltetrazine group
for bioorthogonal reactions and a maleimide group for thiol-specific conjugation.[1] These
reactive moieties are separated by a hydrophilic polyethylene glycol (PEG) spacer, which
enhances solubility and reduces steric hindrance.[1]

Physicochemical Data

The key quantitative data for Me-Tet-PEG8-Maleimide are summarized in the table below.

Property Value Reference
Molecular Weight 775.86 g/mol [2][3]
Chemical Formula C36H53N7012 [2][3]

CAS Number 2143968-05-0 [2][3][4]
Purity > 95% [2][3]
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Experimental Protocol: A Generalized Workflow for
Bioconjugation

The following section outlines a typical experimental workflow for the use of Me-Tet-PEG8-
Maleimide in conjugating a thiol-containing molecule (e.g., a protein or peptide) to a trans-
cyclooctene (TCO)-modified molecule.

Materials

e Me-Tet-PEG8-Maleimide

¢ Thiol-containing protein (e.g., antibody with reduced disulfide bonds) in a suitable buffer
(e.g., phosphate-buffered saline, pH 6.5-7.5)

e TCO-modified molecule of interest
» Reaction buffers (e.g., amine-free buffers such as PBS or HEPES)
e Quenching reagent (e.g., L-cysteine or [3-mercaptoethanol)

 Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure

e Thiol-Maleimide Reaction:

[¢]

Dissolve the thiol-containing protein in the reaction buffer.

[¢]

Add a molar excess of Me-Tet-PEG8-Maleimide to the protein solution. The exact molar
ratio should be optimized for the specific protein and desired degree of labeling.

[¢]

Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight.

o

Quench the reaction by adding a quenching reagent to consume any unreacted maleimide
groups.

o Purification of the Intermediate:
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o Remove the excess linker and quenching reagent from the protein-PEG-tetrazine
conjugate using a suitable purification method like size-exclusion chromatography or
dialysis.

o Bioorthogonal Tetrazine-TCO Ligation:

o Add the TCO-modified molecule to the purified protein-PEG-tetrazine conjugate.

o The inverse electron-demand Diels-Alder reaction (iIEDDA) will proceed rapidly at room
temperature.

o Allow the reaction to proceed for 30-60 minutes.
e Final Purification:
o Purify the final conjugate to remove any unreacted TCO-modified molecule.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in a typical bioconjugation experiment using Me-
Tet-PEG8-Maleimide.
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A generalized workflow for bioconjugation using Me-Tet-PEG8-Maleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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